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Compound of Interest

Compound Name: BMT-145027

Cat. No.: B1574178

Abstract & Core Directive

BMT-145027 is a potent, selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 5 (mGIuR5) with an EC50 of ~47 nM. It is widely utilized in neuroscience
research, particularly for schizophrenia and cognitive enhancement studies (e.g., Novel Object
Recognition).

Critical Handling Note: BMT-145027 exhibits exceptionally low solubility in standard solvents
compared to typical small molecules. While soluble in DMSO, it requires aggressive
solubilization techniques (heat/sonication) to achieve stock concentrations of ~4—-10 mM.
Improper handling will lead to "invisible" micro-precipitation, resulting in erratic biological data.
This guide details the specific thermodynamic inputs required to solubilize this compound and
maintain it in solution.

Physicochemical Profile

Property Value Notes

Molecular Weight 438.83 g/mol

Formula C23H14CIF3Na4

Appearance White to Light Yellow Solid

LogP (Predicted) ~45-5.0 Highly Lipophilic

Storage (Powder) -20°C (3 years) Protect from light and moisture
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Solubility Profile & Solvent Compatibility

The solubility of BMT-145027 is the primary bottleneck in experimental design. Unlike many
compounds that dissolve instantly in DMSO, BMT-145027 requires energy input to overcome
crystal lattice energy.

Primary Solvents
e DMSO (Dimethyl Sulfoxide):Soluble (~4.35 mg/mL / ~9.9 mM).

o Condition: Requires ultrasonic treatment and heating (up to 80°C) to achieve this
concentration.[1]

o Stability:[1] Stock solutions are stable at -80°C for 1 year, but prone to precipitation upon
thawing.

o Ethanol:Poor/Sparingly Soluble. Not recommended for high-concentration stocks.
o Water / PBS / Media:Insoluble.

o Constraint: Aqueous buffers should only be introduced at the final dilution step (typically <
0.5% DMSO final concentration).

Solubility Limits Table

. Molarity (approx.) Protocol
Solvent Max Solubility .
[2][3] Requirement
Heat (60-80°C) +
DMSO 4.35 mg/mL ~10 mM o
Sonication
Ethanol <1 mg/mL <2mM Not Recommended
Water Insoluble N/A Do not use for stock
Precipitates
PBS (pH 7.4) Insoluble N/A

immediately
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Protocol A: Preparation of 10 mM DMSO Stock
Solution

Objective: Create a stable master stock solution without degrading the compound.

Reagents & Equipment

o BMT-145027 Powder (e.g., 5 mg vial).
e Anhydrous DMSO (Freshly opened; hygroscopic DMSO reduces solubility).
» Ultrasonic water bath.

o Heat block or water bath set to 60°C - 80°C.

Workflow Diagram
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Weigh BMT-145027
(e.g., 5mg)

:

Add Anhydrous DMSO
(Volume = Mass / 4.38 for 10mM)
Example: 1.14 mL for 5 mg

l
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Amplitude: Medium

/

Heat to 60°C - 80°C
(5-10 mins) 0 (Repeat)
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Visual Inspection:
Clear Yellow Solution?

es

Aliquot immediately
(Single-use vials)

l

Store at -80°C

Click to download full resolution via product page

Figure 1: High-Energy Solubilization Workflow. Note the mandatory heating step.
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Step-by-Step Procedure

o Calculation: To prepare a 10 mM stock from 5 mg of powder:
o Volume (mL) = Mass (mg) / [Concentration (mM) * MW (g/mol) / 1000]
o Volume =5mg/4.388 = ~1.14 mL DMSO.
o Addition: Add the calculated volume of fresh anhydrous DMSO to the vial.
e Initial Mix: Vortex for 30 seconds. Expect the solution to remain cloudy.
e Energy Input:
o Place the vial in a sonicating water bath for 10 minutes.

o If still cloudy, heat the vial to 60°C (up to 80°C is permissible for short durations) for 5-10
minutes.

o Why? The crystal lattice of BMT-145027 is stable; heat increases the kinetic energy of the
solvent molecules to break these interactions.

« Verification: Hold the vial up to a light source. The solution must be perfectly clear with no
visible particulates.

o Storage: Aliquot into small volumes (e.g., 50 uL) to avoid freeze-thaw cycles. Store at -80°C.

Protocol B: In Vivo Formulation (Mouse Studies)

Context: For animal studies (e.g., 10-30 mg/kg dosing), a simple DMSO/Water mix will cause
the drug to precipitate in the syringe or peritoneum, leading to low bioavailability. A "complex
vehicle" is required.

Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

Preparation Logic (Order of Addition is Critical)
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1. Dissolve Compound | _ Clear Solution _ | 2. Add PEG300 | _ Vortex _ | 3. Add Tween-80 | _Dropwise _ | 4. SLOWLY add Saline =
in 100% DMSO (Solubilizer) (Surfactant) > (Aqueous Phase) > Check for Precipitation
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Figure 2: "Step-Down" Formulation Strategy to prevent aqueous shock precipitation.

Procedure

e Calculate Master Mix: For a 1 mL dose volume:

o

100 pL DMSO (containing drug)

[e]

400 uL PEG300

o

50 pL Tween-80

[¢]

450 uL Saline

e Solubilize: Dissolve the required amount of BMT-145027 in the DMSO volume first. Ensure it
is clear (heat if necessary).

o Stabilize: Add the PEG300 and Tween-80 to the DMSO/Drug mix. Vortex thoroughly. This
creates a "co-solvent shield" around the lipophilic drug molecules.

e Dilute: Add the Saline slowly, dropwise while vortexing.

o Warning: Adding saline too fast can cause "crashing out" (cloudiness). If this happens,
sonicate immediately.

References
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» National Institutes of Health (NIH). Influence of Vehicles Used for Oral Dosing of Test
Molecules. PubMed Central. Link

» ResearchGate. Vehicles used to dissolve drugs for in vivo treatment. ResearchGate. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1574178#bmt-145027-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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